Cas no 89478-15-9 (1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-)

• Product Name: 1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-
• CAS No: 89478-15-9
• MF: C₁₇H₁₂O₂S
• MW: 280.340983390808
• CID: 599126
• PubChem ID: 14362102
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-
• 2-benzylsulfanylnaphthalene-1,4-dione
• DTXSID30559374
• 2-(benzylthio)naphthalene-1,4-dione
• 2-(Benzylsulfanyl)naphthalene-1,4-dione
• 89478-15-9

• Inchi： 1S/C17H12O2S/c18-15-10-16(20-11-12-6-2-1-3-7-12)17(19)14-9-5-4-8-13(14)15/h1-10H,11H2
• InChI Key： XOBUCIXCPPZKLR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 280.05580079g/mol
• Monoisotopic Mass: 280.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4Ų